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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Reactive Blue 181
(CAS No. 126601-88-5) in the dyeing of cellulosic textiles such as cotton. Due to the wide

variety of reactive dye structures, the specific dyeing temperature and alkali requirements are

determined by the dye's reactive group. This protocol outlines a general procedure for a typical

exhaust dyeing process, which can be adapted based on the specific classification (e.g., "cold

brand" or "hot brand") of the Reactive Blue 181 being used. It is recommended to consult the

manufacturer's technical data sheet for precise parameters.

Overview and Principle
Reactive dyes are a class of colored organic substances that form a covalent bond with the

fiber, becoming an integral part of the textile.[1][2] This chemical reaction ensures high wash

fastness and vibrant shades. The dyeing process with reactive dyes on cellulosic fibers, such

as cotton, typically involves three stages:

Exhaustion: The dye is transferred from the dyebath to the fiber surface in the presence of

an electrolyte, such as sodium chloride or sodium sulfate.[3][4]

Fixation: An alkali is added to the dyebath to raise the pH, which facilitates the chemical

reaction between the dye and the hydroxyl groups of the cellulose fibers.[3][4]
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Wash-off: A thorough washing process is necessary to remove any unfixed or hydrolyzed

dye from the fabric surface, which is crucial for achieving good fastness properties.

Materials and Reagents
2.1. Textile Substrate:

Pre-scoured and bleached 100% cotton fabric

2.2. Dyestuff and Chemicals:

Reactive Blue 181

Sodium Chloride (NaCl) or Glauber's Salt (Na₂SO₄) (Electrolyte)

Soda Ash (Na₂CO₃) (Alkali for medium to high-temperature dyeing)

Caustic Soda (NaOH) (Alkali, often used in combination with soda ash for certain dye types)

Acetic Acid (CH₃COOH) (for neutralization)

Wetting Agent

Sequestering Agent (to prevent interference from metal ions in hard water)

Soaping Agent (non-ionic detergent)

Equipment
Laboratory-scale dyeing machine (e.g., beaker dyer, shaking water bath)

Beakers and graduated cylinders

Pipettes

pH meter

Digital balance
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Thermometer

Glass stirring rods

Drying oven

Experimental Protocols
4.1. Preparation of Stock Solutions:

Dye Solution (1% w/v): Accurately weigh 1.0 g of Reactive Blue 181 powder, make a paste

with a small amount of cold water, and then dissolve it in distilled water to a final volume of

100 mL.

Salt Solution (20% w/v): Dissolve 20 g of sodium chloride in distilled water to a final volume

of 100 mL.

Alkali Solution (20% w/v): Dissolve 20 g of soda ash in distilled water to a final volume of 100

mL.

4.2. General Exhaust Dyeing Protocol for Cotton:

This protocol is based on a liquor-to-goods ratio (L:R) of 20:1. Adjustments can be made as

needed.

Pre-treatment: Ensure the cotton fabric is thoroughly scoured and bleached to remove

impurities, which allows for even dye penetration.[4]

Dye Bath Preparation:

Set up the dyeing vessel with the calculated amount of water.

Add a wetting agent (e.g., 0.5-1.0 g/L) and a sequestering agent (e.g., 0.5-1.0 g/L) to the

dyebath.

Add the pre-dissolved Reactive Blue 181 dye solution.

Introduce the wetted cotton fabric into the dyebath.
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Dyeing Cycle:

Start the dyeing machine and run for 10-15 minutes at room temperature to ensure even

distribution of the dye.

Gradually add the required amount of electrolyte (sodium chloride or Glauber's salt) in

portions over 15-20 minutes.

Raise the temperature to the target dyeing temperature (see Table 1) over 20-30 minutes.

Continue dyeing at this temperature for 30-45 minutes to allow for dye exhaustion.

Fixation:

Add the required amount of pre-dissolved alkali (soda ash) to the dyebath in portions over

10-15 minutes.

Continue the dyeing process for another 45-60 minutes for fixation.

Post-Dyeing Treatment:

Drain the dyebath.

Rinse the dyed fabric with cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L) at 50-60°C for

10 minutes.

Perform a soaping treatment with a non-ionic detergent (e.g., 1-2 g/L) at or near the boil

(90-95°C) for 10-15 minutes to remove unfixed dye.

Rinse the fabric thoroughly with hot and then cold water until the water runs clear.

Squeeze the excess water and dry the fabric in an oven or by air drying.

Data Presentation
Table 1: General Dyeing Parameters for Reactive Dyes on Cotton (Exhaust Method)
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Parameter "Cold" Brand Dyes "Hot" Brand Dyes

Dyeing Temperature 30 - 60 °C 80 - 95 °C

Electrolyte (NaCl)

- Pale Shades (<1% owf) 20 - 40 g/L 30 - 50 g/L

- Medium Shades (1-3% owf) 40 - 60 g/L 50 - 70 g/L

- Dark Shades (>3% owf) 60 - 80 g/L 70 - 90 g/L

Alkali

- Soda Ash (Na₂CO₃) 10 - 20 g/L 15 - 25 g/L

Fixation Time 45 - 60 min 45 - 60 min

Liquor Ratio 1:10 to 1:30 1:10 to 1:30

owf: on the weight of fabric

Table 2: Typical Fastness Properties of Reactive Dyes on Cotton

Fastness Property Test Method Typical Rating (1-5 Scale)

Light Fastness ISO 105-B02 4-5

Washing Fastness ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3-4

Perspiration Fastness ISO 105-E04 4-5

Ratings can vary based on the specific dye, shade depth, and processing conditions.

Visualization
Diagram 1: Experimental Workflow for Exhaust Dyeing of Cotton with Reactive Blue 181
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Caption: Exhaust Dyeing Workflow for Cotton with Reactive Dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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